Cas no 878672-03-8 (4-cyclopropyl-7-methoxy-1-Naphthalenamine)

4-cyclopropyl-7-methoxy-1-Naphthalenamine structure
878672-03-8 structure
Product Name:4-cyclopropyl-7-methoxy-1-Naphthalenamine
CAS No:878672-03-8
MF:C14H15NO
MW:213.275003671646
CID:2110912
PubChem ID:59813119
Update Time:2025-04-21

4-cyclopropyl-7-methoxy-1-Naphthalenamine Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropyl-7-methoxy-1-Naphthalenamine
    • IKJHFDOLLUVLEB-UHFFFAOYSA-N
    • 878672-03-8
    • DA-39476
    • 1-amino-4-cyclopropyl-7-methoxynaphthalene
    • SCHEMBL249758
    • Inchi: 1S/C14H15NO/c1-16-10-4-5-12-11(9-2-3-9)6-7-14(15)13(12)8-10/h4-9H,2-3,15H2,1H3
    • InChI Key: IKJHFDOLLUVLEB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(=CC=C2C1CC1)N

Computed Properties

  • Exact Mass: 213.115364102Da
  • Monoisotopic Mass: 213.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.3Ų
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